Cas no 478245-76-0 (4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile)

• Product Name: 4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile
• CAS No: 478245-76-0
• CID: 4653746
• Update Time: 2025-06-09

4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile

Additional information on 4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile

Recent Advances in the Study of 4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile (CAS: 478245-76-0)

4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile (CAS: 478245-76-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

The compound has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with oncogenesis. Preliminary studies suggest that 4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile exhibits selective inhibition against specific kinase targets, making it a promising candidate for further development. Structural-activity relationship (SAR) studies have been conducted to optimize its efficacy and reduce off-target effects.

In addition to its anticancer potential, recent research has explored the compound's application in neurodegenerative diseases. Its ability to modulate neuroinflammatory pathways has been demonstrated in vitro and in vivo models, suggesting a potential role in treating conditions such as Alzheimer's and Parkinson's diseases. These findings are supported by molecular docking studies that reveal high affinity binding to key proteins involved in neuroinflammation.

The synthesis of 4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile has also seen advancements, with new methodologies improving yield and purity. Green chemistry approaches have been employed to minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical production. Analytical techniques such as HPLC and NMR spectroscopy have been pivotal in characterizing the compound and ensuring batch-to-batch consistency.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further optimization. Ongoing preclinical studies aim to address these issues, with the goal of advancing the compound to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(4-chlorophenyl)-2-(propylamino)pyridine-3-carbonitrile (CAS: 478245-76-0) represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanisms, synthesis, and applications will be crucial for translating these findings into clinically viable treatments. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.